Cas no 99068-90-3 (5-Isopropyl-2-methyl-1,3-dinitrobenzene)

5-Isopropyl-2-methyl-1,3-dinitrobenzene structure
99068-90-3 structure
Product Name:5-Isopropyl-2-methyl-1,3-dinitrobenzene
CAS No:99068-90-3
MF:C10H12N2O4
MW:224.213282585144
CID:5733904
PubChem ID:18789756
Update Time:2025-09-22

5-Isopropyl-2-methyl-1,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 5-Isopropyl-2-methyl-1,3-dinitrobenzene
    • SCHEMBL5201446
    • 99068-90-3
    • Inchi: 1S/C10H12N2O4/c1-6(2)8-4-9(11(13)14)7(3)10(5-8)12(15)16/h4-6H,1-3H3
    • InChI Key: SLFVHSBAQIDVQC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=C(C=C(C=1)C(C)C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 224.07970687g/mol
  • Monoisotopic Mass: 224.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.6Ų

5-Isopropyl-2-methyl-1,3-dinitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I874813-1mg
5-Isopropyl-2-methyl-1,3-dinitrobenzene
99068-90-3
1mg
$ 50.00 2022-06-04
TRC
I874813-2mg
5-Isopropyl-2-methyl-1,3-dinitrobenzene
99068-90-3
2mg
$ 65.00 2022-06-04
TRC
I874813-10mg
5-Isopropyl-2-methyl-1,3-dinitrobenzene
99068-90-3
10mg
$ 80.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1657795-100mg
5-Isopropyl-2-methyl-1,3-dinitrobenzene
99068-90-3 98%
100mg
¥2419.00 2024-04-23
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